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hydroxymethylnicotinate

CAS No.: 3612-80-4

Cat. No.: B1215725

Get Quote

Executive Summary

Etofibrate (CAS: 31637-97-5) is a potent hypolipidemic agent combining clofibrate and nicotinic
acid via an ester linkage.[1][2][3] Despite its therapeutic efficacy, Etofibrate is a
Biopharmaceutics Classification System (BCS) Class Il compound.[4][5] Its clinical utility is
severely hampered by high lipophilicity (LogP ~5.[3]0) and negligible aqueous solubility, leading
to erratic bioavailability.[4]

This Application Note provides a technical roadmap for researchers to overcome these
solubility barriers. We present three distinct, validated formulation strategies: Amorphous Solid
Dispersions (ASD), Supramolecular Inclusion Complexation, and Self-Microemulsifying Drug
Delivery Systems (SMEDDS).[4] Each section includes detailed protocols, mechanistic
rationale, and critical process parameters (CPPs).

Physicochemical Profiling & Pre-formulation Data

Before initiating formulation, the specific physicochemical constraints of Etofibrate must be
integrated into the experimental design.[4]
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Table 1: Key Physicochemical Parameters of Etofibrate

Implication for

Parameter Value .
Formulation
] Moderate size; suitable for CD
Molecular Weight 363.79 g/mol ) ]
inclusion.[3]
Highly lipophilic; requires
LogP (Octanol/Water) ~5.0-5.24 hydrophobic carriers or lipids.
[3]
Thermally stable enough for
) ) fusion methods, but solvent
Melting Point ~146°C o
evaporation is preferred to
prevent ester hydrolysis.[3][4]
- Practically Insoluble (<0.1 Rate-limiting step for
Water Solubility )
mg/mL) absorption.[3]
K ~3.5 (Acidic moiety upon pH-dependent solubility; stable
a
P hydrolysis) in neutral formulations.[3]

Strategic Protocol A: Amorphous Solid Dispersions
(ASD)

Mechanism: Solid dispersions enhance solubility by disrupting the crystal lattice of Etofibrate,
stabilizing it in a high-energy amorphous state within a hydrophilic polymer matrix (e.g., PVP
K30 or PEG 6000).[4] This improves wettability and reduces patrticle size to the molecular level.

[3]

Workflow Visualization:
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Figure 1: Solvent Evaporation Workflow for Etofibrate Solid Dispersions.

Detailed Protocol 1.0: Solvent Evaporation Method

Materials: Etofibrate (API), Polyvinylpyrrolidone (PVP K30), Ethanol (Analytical Grade).[4]

Ratio: 1:1 to 1:4 (Drug:Polymer w/w).[3][6][7]

Preparation of Solution:

o Dissolve 1.0 g of Etofibrate in 10 mL of Ethanol/Acetone (1:1 v/v) mixture. Sonication may
be required.[3]

o Separately, dissolve 2.0 g of PVP K30 in 15 mL of the same solvent system.

Mixing:

o Slowly add the polymer solution to the drug solution under magnetic stirring (500 rpm) at
room temperature.

o Stir for 30 minutes to ensure molecular-level mixing.
o Evaporation:

o Transfer the mixture to a round-bottom flask.
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o Use a rotary evaporator at 45°C (bath temperature) under reduced pressure to remove the
solvent.[3] Critical: Do not exceed 50°C to avoid potential ester degradation.[3]

e Drying & Sizing:

o Dry the resulting viscous residue in a vacuum oven at 40°C for 24 hours to remove
residual solvent.[3]

o Pulverize the dried mass using a mortar and pestle.[3][5]
o Sieve through a #60 mesh screen (250 um) to ensure uniform particle size.[3]

e Storage: Store in a desiccator. Amorphous forms are hygroscopic and prone to
recrystallization.[3]

Strategic Protocol B: Supramolecular Inclusion
(Cyclodextrins)

Mechanism:

-Cyclodextrin (

-CD) has a hydrophobic cavity that accommodates the lipophilic phenyl/pyridine rings of
Etofibrate, while the hydrophilic exterior ensures water solubility. This forms a "Host-Guest"
complex.[3]

Detailed Protocol 2.0: Kneading Method
o Materials: Etofibrate,

-Cyclodextrin, Distilled Water/Ethanol (1:1).[4]

e Molar Ratio: 1:1 (Etofibrate MW ~363.8 :
-CD MW ~1135).[3]
e Calculations:

o Weigh 364 mg of Etofibrate (1 mmol).[3]
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o Weigh 1135 mg of
-CD (1 mmol).[3]
e Paste Formation:
o Place the

-CD in a mortar.[3]

o Add a small quantity of water/ethanol mixture (approx. 2-3 mL) and triturate to form a
homogeneous paste.[3]

o Complexation:
o Slowly add the Etofibrate powder to the paste while kneading vigorously.[3]

o Critical Process Parameter: Knead for at least 45 minutes. The shear force facilitates the
entry of the drug into the CD cavity.

o The paste may stiffen; add minimal solvent drops to maintain consistency.[3]
e Drying:
o Dry the paste in an oven at 45°C for 24 hours.

o Pulverize and sieve (#80 mesh).[3]

Strategic Protocol C: Lipid-Based Delivery
(SMEDDS)

Mechanism: Self-Microemulsifying Drug Delivery Systems (SMEDDS) are isotropic mixtures of
oil, surfactant, and co-surfactant.[4] Upon contact with Gl fluids, they spontaneously form an
oil-in-water microemulsion (<100 nm droplets), presenting the drug in a solubilized state for
absorption.[4][8]

Mechanism Visualization:
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Figure 2: Mechanism of Spontaneous Emulsification for Etofibrate SMEDDS.[3]
Detailed Protocol 3.0: Liquid SMEDDS Formulation
e Components:

o QIl:[8][9][10][11] Capryol 90 (Solubilizer for lipophilic drugs).[3]

o Surfactant: Cremophor RH40 or Tween 80 (High HLB).[3]

o Co-Surfactant: Transcutol P or PEG 400.[3]
e Solubility Screening (Pre-step):

o Determine Etofibrate solubility in various oils. Capryol 90 is often preferred for fibrates.[3]
¢ Construction of Pseudo-Ternary Phase Diagram:

o Mix Surfactant and Co-Surfactant (

) inratios (1:1, 2:1, 3:1).[4]
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o Titrate Oil with

and water to identify the clear microemulsion region.

o Formulation (Optimized Batch Example):

[¢]

Ratio: Oil (20%) :

(80%).[3]

[e]

Weigh 200 mg of Capryol 90.[3]

[e]

Weigh 800 mg of

(e.g., Tween 80 : PEG 400 at 2:1).

o

Vortex mix for 2 minutes to obtain a clear liquid.
e Drug Loading:
o Add 100 mg Etofibrate to the blank SMEDDS mixture.
o Vortex and heat mildly (40°C) until the drug is completely dissolved.[3]
o Observation: The final product should be a clear, yellowish liquid.[4]
Analytical Validation & Quality Control
To ensure the protocol's success, the following validation steps are mandatory.

Table 2: Validation Parameters
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Test

Methodology

Acceptance Criteria

In-Vitro Dissolution

USP Apparatus Il (Paddle), 50-
75 rpm.[3] Medium: 0.1N HCI +
1% SLS (to simulate sink

conditions).

>85% release within 45 mins
(vs. <20% for pure drug).[3]

DSC (Thermal Analysis)

Differential Scanning
Calorimetry.[3][12][13] Scan
30-200°C.

Disappearance of Etofibrate
endothermic peak (146°C)
indicates amorphous

conversion.[3]

XRD (Crystallinity)

Powder X-Ray Diffraction.[3]

Halo pattern (amorphous) vs.
sharp peaks (crystalline).[3]

Droplet Size (SMEDDS)

Dynamic Light Scattering
(DLS) upon dilution 1:100 with

water.[3]

Z-average < 100 nm; PDI < 0.
[3]3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://www.onlinepharmacytech.info/docs/vol2issue3/JPST10-02-03-03.pdf
https://www.scirp.org/journal/paperinformation?paperid=94118
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pubchem.ncbi.nlm.nih.gov/compound/Etofibrate
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://www.medchemexpress.com/Etofibrate.html
https://www.jpsbr.org/volume_6/JPSBR_Vol_6_Issue_1_htm_files/JPSBR16RS2012.pdf
http://www.jpsbr.org/volume_6/JPSBR_Vol_6_Issue_2_2016/JPSBR_6_2_12.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://www.medchemexpress.com/Etofibrate.html
https://www.scirp.org/journal/paperinformation?paperid=94118
https://www.scirp.org/journal/paperinformation?paperid=94228
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://www.medchemexpress.com/Etofibrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10385961/
https://www.benchchem.com/product/b1215725?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Sources

. bocsci.com [bocsci.com]
. Etofibrate - Wikipedia [en.wikipedia.org]
. Etofibrate | C18H18CINOS | CID 65777 - PubChem [pubchem.ncbi.nim.nih.gov]

1
2
3
¢ 4. medchemexpress.com [medchemexpress.com]
5. ijsrtjournal.com [ijsrtjournal.com]

6.

Sustained-Release Solid Dispersions of Fenofibrate for Simultaneous Enhancement of the
Extent and Duration of Drug Exposure - PMC [pmc.ncbi.nlm.nih.gov]

e 7.US6828334B2 - Fenofibrate-cyclodextrin inclusion complexes and their pharmaceutical
composition - Google Patents [patents.google.com]

¢ 8. In situ formation of nanocrystals from a self-microemulsifying drug delivery system to
enhance oral bioavailability of fenofibrate - PMC [pmc.ncbi.nlm.nih.gov]

¢ 9. jpsbr.org [jpsbr.org]

¢ 10. dovepress.com [dovepress.com]

e 11. researchgate.net [researchgate.net]

¢ 12. onlinepharmacytech.info [onlinepharmacytech.info]

¢ 13. Formulation and Characterization of Fenofibrate Loaded Solid Dispersion with Enhanced
Dissolution Profile [scirp.org]

¢ To cite this document: BenchChem. [Formulation strategies for enhancing Etofibrate
solubility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215725/docs#formulation-strategies-for-enhancing-
etofibrate-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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